SGLT Inhibitor
  • HSK0935
    HSK0935
    • Cat. No.:
    • B607982
    • CAS No.:
    • Molecular Formula:
    • C22H25ClO7
    • Molecular Weight:
    • 436.9 g/mol
    Description
    HSK0935 is a potent and highly selective SGLT2 inhibitors (IC50 (hSGLT2) = 1.3 nM;  IC50 (hSGLT1) + 1096nM). HSK0935 demonstrated excellent hSGLT2 inhibition of 1.3 nM and a high hSGLT1/hSGLT2 selectivity o...
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  • Sergliflozin Etabonate
    Sergliflozin Etabonate
    • Cat. No.:
    • B1681633
    • CAS No.:
    • 408504-26-7
    • Molecular Formula:
    • C23H28O9
    • Molecular Weight:
    • 448.5 g/mol
    Description
    Sergliflozin etabonate is a glycoside.
    Sergliflozin Etabonate is a benzylphenol glucoside and selective sodium-glucose co-transporter subtype 2 (SGLT2) inhibitor with antihyperglycemic activity. Its prodrug f...
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  • Empagliflozin
    Empagliflozin
    • Cat. No.:
    • B1684318
    • CAS No.:
    • 864070-44-0
    • Molecular Formula:
    • C23H27ClO7
    • Molecular Weight:
    • 450.9 g/mol
    Description
    Empagliflozin is a Sodium-Glucose Cotransporter 2 Inhibitor. The mechanism of action of empagliflozin is as a Sodium-Glucose Transporter 2 Inhibitor.
    Empagliflozin is an orally available competitive inhibitor of sodium-glucose co-transporter 2 (SGLT2;  SLC5A2) with antihyperglycemic activity. Upon oral administration, empagliflozin selectively and potently inhibits SGLT2 in the kidneys, thereby suppressing the reabsorption of glucose in the proximal tubule. Inhibition of SGLT2 increases urinary glucose excretion by the kidneys, resulting in a reduction of plasma glucose levels in an insulin-independent manner. Inhibition of SGLT2 in the kidneys also suppresses the renal reabsorption of 1,5-anhydroglucitol (1,5AG). This lowers serum 1,5AG and neutrophil 1,5-anhydroglucitol-6-phosphate (1,5AG6P) levels, which may improve neutropenia and neutrophil dysfunction in patients with glycogen storage disease type Ib (GSD Ib). SGLT2, a transport protein exclusively expressed in the proximal renal tubules, mediates approximately 90% of renal glucose reabsorption from tubular fluid.
    EMPAGLIFLOZIN is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2014 and is indicated for diabetes mellitus and type 2 diabetes mellitus and has 30 investigational indications.
    structure in first source
    See also: Empagliflozin;  Linagliptin (component of);  Empagliflozin;  METformin Hydrochloride (component of) ... View More ..."> Empagliflozin is a C-glycosyl compound consisting of a beta-glucosyl residue having a (4-chloro-3-{4-[(3S)-tetrahydrofuran-3-yloxy]benzyl}phenyl group at the anomeric centre. A sodium-glucose co-transporter 2 in...
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  • Ipragliflozin L-Proline
    Ipragliflozin L-Proline
    • Cat. No.:
    • B3030752
    • CAS No.:
    • 951382-34-6
    • Molecular Formula:
    • C26H30FNO7S
    • Molecular Weight:
    • 519.6 g/mol
    Description
    IPRAGLIFLOZIN L-PROLINE is a small molecule drug with a maximum clinical trial phase of III and has 1 investigational indication.
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  • Dapagliflozin propanediol hydrate
    Dapagliflozin propanediol hydrate
    • Cat. No.:
    • B8033639
    • CAS No.:
    • 1700615-13-9
    • Molecular Formula:
    • C24H35ClO9
    • Molecular Weight:
    • 503.0 g/mol
    Description
    Dapagliflozin propanediol monohydrate is a hydrate that consists of dapagliflozin compounded with (S)-propylene glycol and hydrate in a (1:1:1) ratio. Used to improve glycemic control, along with diet and exerci...
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  • LX2761
    LX2761
    • Cat. No.:
    • B10832737
    • CAS No.:
    • Molecular Formula:
    • C32H47N3O6S
    • Molecular Weight:
    • 601.8 g/mol
    Description
    LX2761 is a useful research compound. Its molecular formula is C32H47N3O6S and its molecular weight is 601.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LX2761 suitable for many research...
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  • Velagliflozin proline hydrate
    Velagliflozin proline hydrate
    • Cat. No.:
    • B12391160
    • CAS No.:
    • Molecular Formula:
    • C28H36N2O8
    • Molecular Weight:
    • 528.6 g/mol
    Description
    Velagliflozin proline hydrate is a useful research compound. Its molecular formula is C28H36N2O8 and its molecular weight is 528.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Velaglifloz...
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  • Dapagliflozin-d4
    Dapagliflozin-d4
    • Cat. No.:
    • B15559266
    • CAS No.:
    • Molecular Formula:
    • C21H25ClO6
    • Molecular Weight:
    • 412.9 g/mol
    Description
    Dapagliflozin-d4 is a useful research compound. Its molecular formula is C21H25ClO6 and its molecular weight is 412.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Dapagliflozin-d4 suitabl...
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  • Olorigliflozin
    Olorigliflozin
    • Cat. No.:
    • B15570020
    • CAS No.:
    • 2035989-50-3
    • Molecular Formula:
    • C23H27ClO7
    • Molecular Weight:
    • 450.9 g/mol
    Description
    RONGLIFLOZIN is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
    analog of canagliflozin
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  • LX2761
    LX2761
    • Cat. No.:
    • B15571696
    • CAS No.:
    • Molecular Formula:
    • C32H47N3O6S
    • Molecular Weight:
    • 601.8 g/mol
    Description
    inhibits sodium-glucose transporter 1 (SGLT1);  structure in first source
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